Cas no 2228887-98-5 (2-(5-propylthiophen-2-yl)prop-2-enoic acid)

• Product Name: 2-(5-propylthiophen-2-yl)prop-2-enoic acid
• CAS No: 2228887-98-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 6586066
• PubChem ID: 165834845
• Update Time: 2025-10-23

2-(5-propylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-propylthiophen-2-yl)prop-2-enoic acid
• 2228887-98-5
• EN300-1753455

• Inchi： 1S/C10H12O2S/c1-3-4-8-5-6-9(13-8)7(2)10(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： HPMRWUQPIIXLJX-UHFFFAOYSA-N
• SMILES： S1C(C(=C)C(=O)O)=CC=C1CCC

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(5-propylthiophen-2-yl)prop-2-enoic acid

2-(5-Propylthiophen-2-yl)prop-2-enoic Acid (CAS No. 2228887-98-5): An Emerging Compound in Medicinal Chemistry

2-(5-Propylthiophen-2-yl)prop-2-enoic acid (CAS No. 2228887-98-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: 2-(5-Propylthiophen-2-yl)prop-2-enoic acid is a member of the thiophene family, characterized by a thiophene ring substituted with a propyl group and a propenoic acid moiety. The compound's molecular formula is C₁₁H₁₄O₂S, with a molecular weight of approximately 206.30 g/mol. The presence of the thiophene ring and the carboxylic acid functional group imparts distinct chemical properties, such as high stability and solubility in organic solvents. These properties make it an attractive candidate for various pharmaceutical applications.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 2-(5-propylthiophen-2-yl)prop-2-enoic acid. One common method involves the reaction of 5-propylthiophen-2-carbaldehyde with malonic acid in the presence of a base, followed by decarboxylation to yield the desired product. Another approach utilizes the Knoevenagel condensation reaction between 5-propylthiophen-2-carbaldehyde and ethyl acetoacetate, followed by hydrolysis to obtain the final compound. These synthetic methods are efficient and scalable, making them suitable for both laboratory and industrial settings.

Biological Activities: Recent studies have highlighted the diverse biological activities of 2-(5-propylthiophen-2-yl)prop-2-enoic acid. One notable application is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary research indicates that 2-(5-propylthiophen-2-yl)prop-2-enoic acid may possess antioxidant properties, which could contribute to its anti-inflammatory effects.

Clinical Relevance: The therapeutic potential of 2-(5-propylthiophen-2-yl)prop-2-enoic acid has been explored in various preclinical models. Animal studies have demonstrated that the compound can effectively reduce inflammation and oxidative stress in models of arthritis and other inflammatory conditions. These findings have prompted further investigation into its potential as a novel therapeutic agent for inflammatory diseases. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Current Research Trends: Ongoing research on 2-(5-propylthiophen-2-yl)prop-2-enoic acid is focused on elucidating its mechanism of action and optimizing its pharmacological properties. Recent studies have identified several molecular targets involved in its anti-inflammatory effects, including NF-kB signaling pathways and MAPK cascades. Additionally, efforts are being made to develop prodrugs and drug delivery systems to enhance its bioavailability and therapeutic index.

Safety Considerations: While 2-(5-propylthiophen-2-yl)prop-2-enoic acid shows promise as a therapeutic agent, safety considerations are paramount in its development. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety profile in human subjects.

Conclusion: In summary, 2-(5-propylthiophen-2-yl)prop-2-enoic acid (CAS No. 2228887-98-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases.